Cas no 62985-35-7 (BUTANEDIOIC ACID, [3-(TRIFLUOROMETHYL)PHENYL]-)

• Product Name: BUTANEDIOIC ACID, [3-(TRIFLUOROMETHYL)PHENYL]-
• CAS No: 62985-35-7
• MF: C₁₁H₉F₃O₄
• MW: 262.181974172592
• CID: 3402184
• PubChem ID: 12348213
• Update Time: 2025-04-21

BUTANEDIOIC ACID, [3-(TRIFLUOROMETHYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

• BUTANEDIOIC ACID, [3-(TRIFLUOROMETHYL)PHENYL]-
• QYIOXUBGOLCTFZ-UHFFFAOYSA-N
• 2-[3-(trifluoromethyl)phenyl]butanedioic acid
• 62985-35-7
• DTXSID701251954

• Inchi： 1S/C11H9F3O4/c12-11(13,14)7-3-1-2-6(4-7)8(10(17)18)5-9(15)16/h1-4,8H,5H2,(H,15,16)(H,17,18)
• InChI Key： QYIOXUBGOLCTFZ-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(C(=O)O)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 262.04529325Da
• Monoisotopic Mass: 262.04529325Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų